2-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine

• IUPAC Name: 5-methyl-3-[(5-pyridin-2-yl-2,3,3a,4,6,6a-hexahydropyrrolo[2,3-c]pyrrol-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H19N5O/c1-11-17-14(18-21-11)10-19-7-5-12-8-20(9-13(12)19)15-4-2-3-6-16-15/h2-4,6,12-13H,5,7-10H2,1H3
• InChI Key: JWZJKPPCRCZBGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2CCC3C2CN(C3)C4=CC=CC=N4
• Molecular Formula: C15H19N5O
• Molecular Weight: 285.34 g/mol

Description

The compound “2-{1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-octahydropyrrolo[2,3-c]pyrrol-5-yl}pyridine” is a complex organic molecule that contains several functional groups and rings, including a 1,2,4-oxadiazole ring, a pyrrole ring, and a pyridine ring. The 1,2,4-oxadiazole ring is a well-known pharmacophore, which is frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as the one present in the compound , can be achieved through various methods. One efficient method involves the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The molecular structure of 1,2,4-oxadiazoles is characterized by a five-membered heterocyclic ring with an oxygen and two nitrogen atoms. They exist in four regioisomeric structures such as 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole. Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-oxadiazoles can be quite diverse. For instance, 5-(3-amino-1,2,4-oxadiazol-5-yl)-pyrazine derivatives can be selectively methylated in the presence of 18-fold excess of MeI leading to the formation of 2-methyl-1,2,4-oxadiazolium iodides. In this case, selectivity may be achieved due to the involvement of N-4 atom of the 1,2,4-oxadiazole ring and NH2 group of the pyrazine moiety in the formation of hydrogen bond, which hinders N-4 atom from the electrophilic attack of MeI.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can be determined by various spectroscopic techniques. For instance, in IR spectra, synthesized compounds showed an absorption band at 2934.96–2920.80 cm−1 which was assigned to an alkyl stretch (–CH2–), and the 1444–1580 cm−1 absorption assigned to aromatic C=C stretching.

Future Directions

The future directions for the research and development of 1,2,4-oxadiazoles are promising. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. These molecules have also been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.